2,5-dichloro-N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 2,5-dichloro-N-[2-[1-(4-fluorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]benzamide
• InChI: InChI=1S/C22H14Cl2FN7O2/c1-11-8-18(27-20(33)15-9-12(23)2-7-17(15)24)32(30-11)22-28-19-16(21(34)29-22)10-26-31(19)14-5-3-13(25)4-6-14/h2-10H,1H3,(H,27,33)(H,28,29,34)
• InChI Key: HGGLOGXTHQAPCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=C(C=CC(=C2)Cl)Cl)C3=NC4=C(C=NN4C5=CC=C(C=C5)F)C(=O)N3
• Molecular Formula: C22H14Cl2FN7O2
• Molecular Weight: 498.3 g/mol

Description

The compound “2,5-dichloro-N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)benzamide” is a complex organic molecule. It is a derivative of pyrimidine, which is a basic aromatic ring present in many important biomolecules, such as DNA and RNA.

Scientific Research Applications

Anticancer and Anti-5-Lipoxygenase Agents

Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, investigating their cytotoxic and 5-lipoxygenase inhibition activities. The study indicated that certain compounds exhibited significant cytotoxic effects on cancer cell lines (HCT-116 and MCF-7) and showed potential as 5-lipoxygenase inhibitors, suggesting their applicability in anticancer and anti-inflammatory research Rahmouni et al., 2016.

Synthesis of Fluorocontaining Derivatives

Eleev et al. (2015) developed fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines, demonstrating the chemical versatility and potential pharmacological relevance of fluorocontaining compounds in enhancing drug properties Eleev et al., 2015.

Antiavian Influenza Virus Activity

Hebishy et al. (2020) described a novel route for synthesizing benzamide-based 5-aminopyrazoles and their derivatives, showcasing significant antiviral activities against bird flu influenza (H5N1). This highlights the potential of such compounds in developing new antiviral drugs Hebishy et al., 2020.

Positron Emission Tomography (PET) Imaging Agents

Fookes et al. (2008) synthesized fluorine-18 labeled pyrazolo[1,5-a]pyrimidines, assessing their affinity for peripheral benzodiazepine receptors. The compounds showed promising results in PET imaging studies, indicating their utility in neurodegenerative disorder research Fookes et al., 2008.

Antimicrobial and Antitumor Activities

Riyadh (2011) reported on enaminones used as building blocks for synthesizing substituted pyrazoles, showing notable antitumor and antimicrobial activities. This underscores the broader pharmacological applications of pyrazolopyrimidine derivatives Riyadh, 2011.